Disodium;oxygen(2-);tungsten
Overview
Description
Disodium;oxygen(2-);tungsten, also known as sodium tungstate, is a chemical compound with the formula Na2WO4. It is a white, crystalline powder that is soluble in water. Sodium tungstate is commonly used in various scientific research applications due to its unique chemical properties.
Mechanism Of Action
The mechanism of action of Disodium;oxygen(2-);tungsten tungstate is not fully understood. However, it is believed to function as a catalyst in chemical reactions by lowering the activation energy required for the reaction to occur.
Biochemical And Physiological Effects
Sodium tungstate has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of certain cancer cells by inducing apoptosis (programmed cell death). Additionally, Disodium;oxygen(2-);tungsten tungstate has been shown to improve glucose metabolism and insulin sensitivity in animal studies.
Advantages And Limitations For Lab Experiments
One advantage of using Disodium;oxygen(2-);tungsten tungstate in lab experiments is its high solubility in water, which allows for easy preparation of solutions. Additionally, Disodium;oxygen(2-);tungsten tungstate is relatively inexpensive and readily available. However, one limitation is that it may interfere with certain assays and tests due to its high reactivity.
Future Directions
There are several potential future directions for research involving Disodium;oxygen(2-);tungsten tungstate. One area of interest is its potential use as a therapeutic agent for the treatment of diabetes and cancer. Additionally, further research is needed to fully understand the mechanism of action of Disodium;oxygen(2-);tungsten tungstate and its effects on various biological systems.
Synthesis Methods
Sodium tungstate can be synthesized by reacting tungsten trioxide with Disodium;oxygen(2-);tungsten hydroxide in water. The reaction produces Disodium;oxygen(2-);tungsten tungstate and water as byproducts. The resulting product can be purified through recrystallization.
Scientific Research Applications
Sodium tungstate has a variety of scientific research applications. It is commonly used as a catalyst in chemical reactions, as well as a precursor for the synthesis of other tungsten compounds. Sodium tungstate is also used in the production of tungsten metal and alloys.
properties
IUPAC Name |
disodium;oxygen(2-);tungsten |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Na.4O.W/q2*+1;4*-2; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JYJKIECPBCPKJQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[O-2].[O-2].[O-2].[Na+].[Na+].[W] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Na2O4W-6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
13472-45-2 (Parent) |
Source
|
| Record name | Sodium tungsten oxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0011120017 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Molecular Weight |
293.82 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Disodium; oxygen(-2) anion; tungsten | |
CAS RN |
11120-01-7 |
Source
|
| Record name | Sodium tungsten oxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0011120017 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
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